Cas no 1804749-75-4 (3-Hydroxy-5-iodo-2-(trifluoromethoxy)pyridine-6-carbonyl chloride)

• Product Name: 3-Hydroxy-5-iodo-2-(trifluoromethoxy)pyridine-6-carbonyl chloride
• CAS No: 1804749-75-4
• MF: C₇H₂ClF₃INO₃
• MW: 367.448363780975
• CID: 4832105
• Update Time: 2025-11-01

3-Hydroxy-5-iodo-2-(trifluoromethoxy)pyridine-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-5-iodo-2-(trifluoromethoxy)pyridine-6-carbonyl chloride

• Inchi： 1S/C7H2ClF3INO3/c8-5(15)4-2(12)1-3(14)6(13-4)16-7(9,10)11/h1,14H
• InChI Key： BDFFBCWCAPHXTE-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=NC=1C(=O)Cl)OC(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 278
• XLogP3: 3.5
• Topological Polar Surface Area: 59.4

Additional information on 3-Hydroxy-5-iodo-2-(trifluoromethoxy)pyridine-6-carbonyl chloride

Comprehensive Overview of 3-Hydroxy-5-iodo-2-(trifluoromethoxy)pyridine-6-carbonyl chloride (CAS No. 1804749-75-4)

3-Hydroxy-5-iodo-2-(trifluoromethoxy)pyridine-6-carbonyl chloride (CAS No. 1804749-75-4) is a specialized heterocyclic compound with significant applications in pharmaceutical and agrochemical research. This pyridine derivative features a unique combination of functional groups, including a hydroxy group, an iodo substituent, and a trifluoromethoxy moiety, making it a valuable intermediate in synthetic chemistry. Its carbonyl chloride group further enhances its reactivity, enabling it to participate in various acylation reactions.

The compound's structural complexity and multifunctionality have drawn attention in the context of drug discovery and medicinal chemistry. Researchers are particularly interested in its potential as a building block for bioactive molecules, given the increasing demand for iodinated compounds in radiopharmaceuticals and imaging agents. The trifluoromethoxy group is also a hotspot in modern drug design due to its ability to improve metabolic stability and membrane permeability.

In recent years, the scientific community has explored the role of 3-Hydroxy-5-iodo-2-(trifluoromethoxy)pyridine-6-carbonyl chloride in the development of targeted therapies. Its iodine atom offers opportunities for radio-labeling, aligning with the growing interest in theranostic applications—a fusion of therapy and diagnostics. This trend reflects broader industry shifts toward personalized medicine, where compounds like this play a pivotal role.

From a synthetic perspective, the compound's reactivity and stability under various conditions are frequently discussed topics. Laboratories focusing on high-throughput screening often prioritize such intermediates to accelerate the discovery of novel small-molecule inhibitors. Additionally, its solubility and crystallinity properties are critical for formulation scientists working on drug delivery systems.

Environmental and regulatory considerations also influence the use of 3-Hydroxy-5-iodo-2-(trifluoromethoxy)pyridine-6-carbonyl chloride. With increasing emphasis on green chemistry, researchers are investigating sustainable synthetic routes to minimize waste and energy consumption. The compound's halogenated nature necessitates careful handling, though it remains compliant with global chemical safety standards when used appropriately.

In agrochemical research, this pyridine-based compound has shown promise as a precursor for crop protection agents. Its structural motifs are compatible with designs targeting pest resistance and disease management, addressing urgent needs in sustainable agriculture. The integration of computational chemistry tools has further optimized its application in this field.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize 3-Hydroxy-5-iodo-2-(trifluoromethoxy)pyridine-6-carbonyl chloride. These methods ensure batch-to-batch consistency, a key concern for industrial-scale production. The compound's spectral data and chromatographic behavior are well-documented, facilitating its adoption in quality-controlled workflows.

Looking ahead, the demand for multifunctional intermediates like this compound is expected to rise, driven by advancements in precision chemistry and material science. Its versatility underscores its relevance across disciplines, from bioconjugation to catalysis. As innovation continues, 3-Hydroxy-5-iodo-2-(trifluoromethoxy)pyridine-6-carbonyl chloride will likely remain a cornerstone in cutting-edge research.